Methyl 4-fluoro-3-{[(2-methoxybenzyl)amino]sulfonyl}-1-benzothiophene-2-carboxylate

• IUPAC Name: methyl 4-fluoro-3-[(2-methoxyphenyl)methylsulfamoyl]-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C18H16FNO5S2/c1-24-13-8-4-3-6-11(13)10-20-27(22,23)17-15-12(19)7-5-9-14(15)26-16(17)18(21)25-2/h3-9,20H,10H2,1-2H3
• InChI Key: NXXHGDLFTODTBI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNS(=O)(=O)C2=C(SC3=CC=CC(=C32)F)C(=O)OC
• Molecular Formula: C18H16FNO5S2
• Molecular Weight: 409.5 g/mol

Description

“Methyl 4-fluoro-3-{[(2-methoxybenzyl)amino]sulfonyl}-1-benzothiophene-2-carboxylate” is a complex organic compound. It contains a benzothiophene group (a bicyclic compound with a benzene ring fused to a thiophene ring), a sulfonyl group (a sulfur atom bonded to two oxygen atoms and one carbon atom), and a methoxybenzyl group (a benzene ring with a methoxy group and a methyl group attached). The compound also contains a fluorine atom and a carboxylate group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Important features would likely include the planar structure of the benzothiophene and benzene rings, the orientation of the sulfonyl and carboxylate groups, and the position of the fluorine atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of the polar sulfonyl and carboxylate groups might make the compound soluble in polar solvents. The compound’s melting and boiling points would depend on the strength of the intermolecular forces.

Safety And Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Handling guidelines would typically be provided in a Material Safety Data Sheet (MSDS). Without specific information, it’s important to handle all unknown compounds with caution.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. For example, if the compound has interesting biological activity, it might be studied as a potential drug. If it has unique physical or chemical properties, it might be used in materials science or chemical synthesis.